Cas no 2138120-45-1 (1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 2138120-45-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6286262
• PubChem ID: 165498007
• Update Time: 2025-11-01

1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1156326
• 2138120-45-1
• 1-[1-(ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol
• 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H23NO/c1-5-13-10(2)12(14)8-6-11(3,4)7-9-12/h6,8,10,13-14H,5,7,9H2,1-4H3
• InChI Key： IVQWFWFNLNKYBB-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)C(C)NCC

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol

Chemical Profile of 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138120-45-1)

1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138120-45-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclohexenone core substituted with an ethylaminoethyl side chain and two methyl groups at the 4-position, exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry. The presence of both a basic amine moiety and a rigid cyclohexene ring suggests versatile interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The compound’s stereochemistry, particularly the configuration of the cyclohexene ring and the substitution pattern, plays a crucial role in determining its pharmacological properties. The 4,4-dimethylcyclohex-2-en-1-ol backbone provides steric hindrance and conformational stability, which can influence binding affinity and metabolic resistance. Recent advances in computational chemistry have enabled researchers to model the interactions of this molecule with various enzymes and receptors, predicting its potential as an inhibitor or modulator in biological pathways.

In the context of modern drug development, the ethylaminoethyl group serves as a key pharmacophore. This extended amine chain can participate in hydrogen bonding, hydrophobic interactions, or even coordinate with metal ions, depending on the target protein. Studies have shown that similar amine-containing scaffolds are prevalent in bioactive molecules, highlighting the importance of this structural motif. The synthesis of 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol has been optimized using asymmetric methods to achieve enantiopure forms, which is critical for evaluating its pharmacological activity without interference from racemic impurities.

Recent research has explored the derivatives of this compound for their potential therapeutic effects. For instance, modifications to the ethylaminoethyl side chain have been investigated to enhance solubility or improve target specificity. Additionally, the cyclohexene ring has been functionalized to introduce additional reactive sites for further chemical manipulation. These modifications align with current trends in medicinal chemistry, where structure-activity relationships (SAR) are meticulously studied to optimize drug candidates.

The compound’s physicochemical properties, such as logP (partition coefficient) and polar surface area (PSA), have been computationally estimated to assess its suitability for oral administration. A favorable balance between lipophilicity and polarity is essential for drug absorption and distribution within the body. Preliminary experiments have indicated that 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol exhibits properties that make it a candidate for passive diffusion across biological membranes, although further experimental validation is required.

From a synthetic chemistry perspective, the preparation of 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol involves multi-step sequences that showcase modern synthetic strategies. Key steps include ring formation via Diels-Alder reactions or intramolecular aldol condensations, followed by functional group transformations such as alkylation or reduction. The use of chiral auxiliaries or catalysts has been explored to achieve high enantiomeric purity, underscoring the importance of methodological innovation in constructing complex molecules.

The biological evaluation of this compound has begun to yield promising results. In vitro assays have demonstrated interactions with enzymes involved in metabolic pathways relevant to inflammation and cancer. While these preliminary findings are encouraging, further studies are needed to confirm their clinical relevance and assess potential side effects. The compound’s mechanism of action remains an area of active investigation, with researchers employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its binding mode.

The integration of artificial intelligence (AI) into drug discovery has accelerated the analysis of compounds like 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol. Machine learning models predict biological activity based on structural features, allowing researchers to prioritize candidates for experimental validation. This synergy between computational methods and traditional wet chemistry has significantly reduced the time required to identify lead compounds for therapeutic development.

In conclusion, 1-[1-(Ethylamino)ethyl]-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 2138120-45-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and stereochemistry positions it as a valuable scaffold for further medicinal chemistry exploration. As research progresses，this compound will likely contribute to advancements in therapeutic intervention across multiple disease areas.